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Compound of Interest

Compound Name: (rac)-Indapamide-d3

Cat. No.: B563379 Get Quote

(rac)-Indapamide-d3 is the deuterated analog of Indapamide, a widely prescribed thiazide-like

diuretic. This stable isotope-labeled compound serves as an indispensable tool in modern

bioanalytical research, primarily utilized as an internal standard for the highly accurate

quantification of Indapamide in biological matrices. This technical guide provides an in-depth

overview of (rac)-Indapamide-d3, its primary application, and the underlying pharmacology of

its non-labeled counterpart, Indapamide, tailored for researchers, scientists, and drug

development professionals.

Core Concepts: Understanding (rac)-Indapamide-d3
and its Progenitor
(rac)-Indapamide-d3 is a synthetic derivative of Indapamide where three hydrogen atoms on

the methyl group of the indoline ring have been replaced with deuterium atoms. This isotopic

substitution results in a molecule with a higher molecular weight than Indapamide, allowing for

its distinct detection in mass spectrometry-based assays, while maintaining nearly identical

chemical and physical properties.[1] Its primary and critical use is as an internal standard in

quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-

MS/MS) methods.[2][3] The use of a stable isotope-labeled internal standard like (rac)-
Indapamide-d3 is the gold standard in pharmacokinetic and bioequivalence studies due to its

ability to compensate for variability in sample preparation and instrument response, thus

ensuring the precision and accuracy of the analytical results.
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Indapamide, the parent compound, is a cornerstone in the management of hypertension and

edema associated with congestive heart failure.[4][5] It is classified as a thiazide-like diuretic

and exerts its therapeutic effects through a dual mechanism of action, impacting both renal and

vascular systems.

Quantitative Data Summary
The following tables summarize key quantitative parameters for (rac)-Indapamide-d3 and its

application in a typical LC-MS/MS bioanalytical method.

Table 1: Physicochemical Properties of (rac)-Indapamide-d3

Property Value

Molecular Formula C₁₆H₁₃D₃ClN₃O₃S

Molecular Weight 368.85 g/mol

Unlabeled CAS Number 26807-65-8

Labeled CAS Number 1217052-38-4

Isotopic Purity ≥98%

Chemical Purity >95% (HPLC)

Table 2: Mass Spectrometry Parameters for the Quantification of Indapamide using (rac)-
Indapamide-d3

Analyte Precursor Ion (m/z) Product Ion (m/z) Ionization Mode

Indapamide 364.0 188.9
Negative Electrospray

Ionization (ESI-)

(rac)-Indapamide-d3

(IS)
367.0 188.9

Negative Electrospray

Ionization (ESI-)

IS: Internal Standard[2]
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Mechanism of Action of Indapamide
Indapamide's antihypertensive effect is attributed to its dual action on the kidneys and blood

vessels.

Renal Action
In the kidneys, Indapamide acts on the distal convoluted tubule of the nephron. It inhibits the

Na+/Cl- cotransporter, which is responsible for the reabsorption of sodium and chloride ions

from the tubular fluid back into the bloodstream.[4][5] By blocking this transporter, Indapamide

increases the excretion of sodium and water in the urine, leading to a reduction in plasma

volume and consequently, a decrease in blood pressure.[4]

Vascular Action
Beyond its diuretic effect, Indapamide has a direct vasodilatory action on vascular smooth

muscle.[5][6][7] This effect is believed to be mediated through the modulation of calcium ion

channels, leading to a decrease in intracellular calcium concentration and subsequent

relaxation of the smooth muscle cells.[5] This vasodilation reduces peripheral vascular

resistance, further contributing to the lowering of blood pressure.[8]
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Indapamide's Dual Mechanism of Action.

Experimental Protocols
The following is a representative experimental protocol for the quantification of Indapamide in

human whole blood using (rac)-Indapamide-d3 as an internal standard, based on established

LC-MS/MS methods.[2]

Sample Preparation (Liquid-Liquid Extraction)
To 100 µL of human whole blood in a microcentrifuge tube, add 25 µL of (rac)-Indapamide-
d3 internal standard working solution (e.g., at a concentration of 100 ng/mL).

Vortex the mixture for 30 seconds.
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Add 1 mL of extraction solvent (e.g., a mixture of ethyl acetate and n-hexane).

Vortex vigorously for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the upper organic layer to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 1 minute.

Transfer the solution to an autosampler vial for LC-MS/MS analysis.

Chromatographic Conditions
LC System: A high-performance liquid chromatography system.

Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 3.5 µm).

Mobile Phase: A mixture of methanol and an aqueous buffer (e.g., 5 mM ammonium acetate

with 0.1% formic acid) in an isocratic or gradient elution.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Column Temperature: 40°C.

Mass Spectrometric Conditions
Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray ionization (ESI) in negative mode.

Multiple Reaction Monitoring (MRM) Transitions:
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Indapamide: m/z 364.0 → 188.9

(rac)-Indapamide-d3: m/z 367.0 → 188.9

Source Parameters: Optimized for the specific instrument, including parameters like ion

spray voltage, source temperature, and gas flows.

Experimental Workflow for a Bioequivalence Study
(rac)-Indapamide-d3 is crucial for conducting bioequivalence studies, which are required to

demonstrate that a generic drug formulation performs in the same manner as the brand-name

drug. The following diagram illustrates a typical workflow for such a study.
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Workflow for a Bioequivalence Study of Indapamide.
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In conclusion, (rac)-Indapamide-d3 is a vital analytical tool for researchers and drug

development professionals. Its use as an internal standard in LC-MS/MS assays ensures the

generation of high-quality, reliable data essential for pharmacokinetic, and bioequivalence

studies of Indapamide. A thorough understanding of its application, alongside the

pharmacology of Indapamide, is crucial for its effective implementation in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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